Ethyl 5-{acetyl[(2,5-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate

• Molecular Formula: C22H23NO6S
• Molecular Weight: 429.5 g/mol
• IUPAC Name: ethyl 5-[acetyl-(2,5-dimethylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C22H23NO6S/c1-6-28-22(25)21-15(4)29-19-10-9-17(12-18(19)21)23(16(5)24)30(26,27)20-11-13(2)7-8-14(20)3/h7-12H,6H2,1-5H3
• InChI Key: PJFSWFMFIVWEQS-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)N(C(=O)C)S(=O)(=O)C3=C(C=CC(=C3)C)C)C

Description

Ethyl 5-{acetyl[(2,5-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate, also known as Compound 1, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

The mechanism of action of Ethyl 5-{acetyl[(2,5-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate 1 is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes, such as carbonic anhydrases. This inhibition may lead to a decrease in the production of certain molecules, such as bicarbonate ions, which are involved in various physiological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound 1 may have several biochemical and physiological effects. For example, it has been shown to inhibit the growth of certain cancer cells and to reduce inflammation in animal models. Additionally, it may have an impact on the levels of certain molecules in the body, such as carbon dioxide and bicarbonate ions.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 5-{acetyl[(2,5-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate 1 in lab experiments is its potential to inhibit the activity of certain enzymes, which may be useful in drug discovery and development. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results from experiments.

Future Directions

There are several future directions for research on Ethyl 5-{acetyl[(2,5-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate 1. For example, further studies are needed to fully understand its mechanism of action and to determine its potential applications in drug discovery and development. Additionally, studies are needed to investigate its potential side effects and toxicity. Finally, research is needed to explore the use of this compound 1 in combination with other drugs or therapies.

Synthesis Methods

Ethyl 5-{acetyl[(2,5-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate 1 can be synthesized through a multistep process that involves the reaction of 2-methyl-1-benzofuran-3-carboxylic acid with acetic anhydride, followed by the reaction of the resulting product with 2,5-dimethylbenzenesulfonyl chloride and ethylamine. The final product is obtained through purification and crystallization steps.

Scientific Research Applications

Ethyl 5-{acetyl[(2,5-dimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate 1 has been studied for its potential applications in drug discovery and development. It has been shown to exhibit inhibitory activity against several enzymes, including carbonic anhydrases, which are involved in various physiological processes. Studies have also suggested that this compound 1 may have anti-inflammatory and anti-cancer properties.